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Compound of Interest

Compound Name:
5-(4-

Chlorophenylthiomethyl)Tetrazole

CAS No.: 18527-31-6

Cat. No.: B095659 Get Quote

Executive Summary & Compound Identification[1]
[2]
5-(4-Chlorophenylthiomethyl)Tetrazole (CAS: 18527-31-6) represents a specific class of

nitrogen-rich heterocyclic building blocks.[1][2] While invaluable in medicinal chemistry for

bioisosteric replacement, its tetrazole core necessitates a disposal protocol that treats the

material as a potential energetic.

Standard organic waste streams are insufficient due to two critical risk factors:

Tetrazole Ring Instability: Potential for shock sensitivity and explosive decomposition under

heat or friction.

Heteroatom Combustion Byproducts: The presence of sulfur and chlorine generates toxic

acid gases (SOx, HCl) upon incineration, requiring specific scrubber capabilities at the

destruction facility.
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Property Data

Chemical Name 5-[(4-Chlorophenylthio)methyl]tetrazole

CAS Number 18527-31-6

Molecular Formula C₈H₇ClN₄S

Molecular Weight 226.69 g/mol

Physical State White to off-white crystalline solid

Hazard Class
Irritant (H315, H319, H335); Potential Energetic

(Tetrazole moiety)

Reactivity
Incompatible with strong oxidizers, strong acids,

and heavy metals.

Safety Assessment & Hazard Control
The "Tetrazole Rule" (Expert Insight)
As a Senior Scientist, I enforce the "Tetrazole Rule": Treat all tetrazole derivatives as shock-

sensitive explosives until proven otherwise. While substitution (like the chlorophenylthiomethyl

group) generally stabilizes the ring compared to the parent tetrazole, the formation of metal

tetrazolates poses a severe, often overlooked risk.

Critical Safety Mechanism:

Self-Validating Step: Before handling, verify that no metal tools (spatulas, needles) are used.

[1] Contact with copper, lead, or zinc can form highly explosive salts.

Protocol: Use only Teflon, ceramic, or polypropylene tools.

Pre-Disposal Stabilization & Packaging[2]
Direct disposal of dry tetrazole powder into general solvent waste is unsafe due to the risk of

crystallization in the threads of caps (friction hazard).

Protocol A: Solid Waste (Pure Substance)
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Objective: Desensitize the solid to prevent deflagration during transport.

Wetting/Dilution:

Do not dispose of the dry solid directly.

Dissolve or slurry the solid in a compatible solvent (e.g., DMSO, Methanol, or Acetone) to

a concentration of <10%.

Why? Solvation separates the molecules, effectively nullifying the crystal lattice energy

required for a propagation event.

Primary Containment:

Transfer the solution into a High-Density Polyethylene (HDPE) bottle.

Avoid Glass: If an over-pressurization or minor deflagration occurs, plastic deforms; glass

becomes shrapnel.

Labeling:

Label clearly: "HAZARDOUS WASTE - TETRAZOLE SOLUTION - FLAMMABLE &

TOXIC."[1]

Add warning: "CONTAINS SULFUR/CHLORINE - REQUIRES SCRUBBER

INCINERATION."[1]

Protocol B: Liquid Waste (Reaction Mixtures)
Objective: Segregate from incompatible streams.

Segregation:

NEVER mix with acidic waste streams. Acidification of tetrazoles can theoretically release

hydrazoic acid-like species or protonate the ring, altering stability.[1]

NEVER mix with oxidation waste (e.g., Chromic acid, Permanganate).

pH Check:
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Ensure the waste stream is Neutral (pH 7) or slightly Basic (pH 8-9).[1] Tetrazoles are

acidic (pKa ~4-5); keeping them deprotonated (as salts) in solution often increases

solubility and stability.[1]

Disposal Workflow Visualization
The following diagram illustrates the critical decision pathways for disposing of 5-(4-
Chlorophenylthiomethyl)Tetrazole.

Waste Generation:
5-(4-Chlorophenylthiomethyl)Tetrazole

Determine Physical State

Solid / Crystalline Solution / Mother Liquor

CRITICAL STEP:
Dissolve in Acetone/DMSO (<10%)

Prevent Friction

Check pH:
Ensure Neutral or Slightly Basic

Prevent Acidification

Transfer to HDPE Container
(NO METAL CONTACT)

Label: 'Tetrazole Waste'
Warning: 'Contains S, Cl'

Final Disposal:
High-Temp Incineration
(w/ Acid Gas Scrubbers)
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Click to download full resolution via product page

Caption: Operational logic flow for the segregation and stabilization of tetrazole waste streams

prior to incineration.

Regulatory Compliance & Waste Coding
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local

environmental regulations, use the following coding strategy. While this specific compound may

not be a "Listed" waste (P or U list), it must be characterized by its properties.[3]

Waste Characteristic Code Justification

Ignitability D001
If dissolved in flammable

solvents (Acetone/MeOH).[1]

Reactivity D003

Potential code if the dry solid is

deemed capable of detonation

(consult local EHS).

Toxic N/A

Unless mixed with listed

solvents; however, treat as

Toxic Organic.

Disposal Vendor Instruction: Explicitly instruct your waste management vendor (e.g., Veolia,

Clean Harbors) that the waste contains Organosulfur and Organochlorine compounds. This

dictates the use of rotary kiln incineration with secondary combustion chambers and caustic

scrubbers to neutralize HCl and SO₂ emissions.

Emergency Procedures
Spill Response

Evacuate: Clear the immediate area.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.

Neutralization:
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Do NOT sweep dry powder (friction risk).

Cover the spill with a wet paper towel (solvent or water) to desensitize.

Wipe up gently and place materials into a wide-mouth plastic jar.[1]

Exposure[1][2][5]
Inhalation: Move to fresh air immediately. Tetrazoles can be respiratory irritants.[4][5][6][7]

Skin Contact: Wash with soap and water.[4][8] Do not use ethanol immediately as it may

increase transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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